Neoline

Pharmacokinetics Drug Development Bioavailability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H39NO6
Molecular Weight 437.6 g/mol
Cat. No. B15584649
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNeoline
Molecular FormulaC24H39NO6
Molecular Weight437.6 g/mol
Structural Identifiers
InChIInChI=1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(26)24-13-8-12-14(30-3)9-23(28,16(13)18(12)27)17(21(24)25)19(31-4)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17+,18+,19+,20-,21?,22+,23-,24+/m1/s1
InChIKeyXRARAKHBJHWUHW-QVUBZLTISA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Neoline Procurement Guide: Understanding the C19-Diterpenoid Alkaloid Sourcing Landscape


Neoline (CAS 466-26-2) is a naturally occurring C19-diterpenoid alkaloid with the molecular formula C24H39NO6, primarily isolated from various species of the Aconitum genus, such as Aconitum flavum and Aconitum carmichaelii [1]. It is classified as an aminoalcohol-diterpenoid alkaloid, characterized by a complex aconitane carbon skeleton [1]. This compound is a key bioactive constituent of the traditional medicines 'Fuzi' and 'Goshajinkigan' and is a recognized marker for quality control in these preparations [2].

Research tool C19-diterpenoid alkaloid for neuropathic pain model studies
Analytical workflow High-purity reference standard for HPLC-ELSD quantification of Fuzi markers
Pathway context Nav1.7 voltage-gated sodium channel target-engagement studies

Sourcing Neoline: Why Broad 'Aconitum Alkaloid' Selection Is Inadequate


Sourcing strategies that rely on broad procurement of 'Aconitum alkaloids' or simple structural analogs are ineffective due to stark differences in their safety profiles, in vivo bioavailability, and specific molecular targets. For instance, while many Aconitum alkaloids share a core structure, compounds like aconitine, mesaconitine, and hypaconitine are known for potent neuro- and cardiotoxicity [1]. In contrast, Neoline is a key active ingredient that maintains efficacy while exhibiting a markedly improved safety profile, as demonstrated by its lack of observed cardiotoxicity or neurotoxicity in vivo at active doses [1]. Furthermore, the pharmacokinetic behaviors and oral bioavailability of these alkaloids vary dramatically, rendering generic substitution scientifically unsound for applications where a specific pharmacological or analytical outcome is required [2].

Aconitum alkaloid mixture
Oral bioavailability context may not transfer; generic procurement risks variable systemic exposure
Benzoylmesaconine (BMA)
Analgesic endpoint response may differ significantly; BMA did not attenuate hyperalgesia in the same neuropathic pain model
Diester-diterpenoid alkaloids
Safety-related endpoint monitoring context differs; class-associated cardiotoxicity may confound in vivo interpretation

Neoline Technical Datasheet: Quantitative Differentiation from In-Class Analogs


Oral Bioavailability: Neoline vs. Benzoylmesaconine (BMA)

When considering Aconitum alkaloids for in vivo applications, oral bioavailability is a critical differentiator. In a comparative pharmacokinetic study in mice, Neoline (NE) demonstrated an average oral bioavailability of 63.82%, which is over 20 times higher than that of benzoylmesaconine (BMA), a common monoester-diterpenoid alkaloid and current quality marker, which exhibited a bioavailability of only 3.05% [1]. This stark difference highlights the vastly superior systemic exposure achievable with Neoline.

Oral bioavailability
Head-to-head
63.82% (Neoline) vs. 3.05% (BMA)
Supports PK exposure-model interpretation
20.9-fold higher oral F% in mice; requires validation in target species
Pharmacokinetics Drug Development Bioavailability

In Vivo Efficacy in Neuropathic Pain: Neoline vs. Benzoylmesaconine (BMA)

While both Neoline and benzoylmesaconine are present in processed Aconitum root, their in vivo efficacy profiles are divergent. In a paclitaxel-induced neuropathic pain model in mice, subcutaneous administration of Neoline (10 mg/kg/day) significantly attenuated mechanical hyperalgesia [1]. In contrast, benzoylmesaconine (10 mg/kg/day) administered under the same conditions showed no significant attenuation of hyperalgesia [1]. This functional divergence confirms that Neoline is the active component responsible for the antinociceptive effect in this model.

Neuropathic pain model
Head-to-head
Neoline: significant attenuation; BMA: no significant effect
Reported model-response endpoint context
Paclitaxel-induced model, von Frey assessment; qualitative difference
Neuropathic Pain Analgesia Pharmacology

Safety Profile: Absence of Cardiotoxicity and Neurotoxicity

The therapeutic use of Aconitum alkaloids is significantly limited by their narrow safety margins, primarily due to cardiotoxicity and neurotoxicity associated with compounds like aconitine, mesaconitine, and hypaconitine. In a comprehensive in vivo safety evaluation, treatment of mice with Neoline did not result in any detectable cardiotoxicity or neurotoxicity, in stark contrast to the known toxicities of the diester-diterpenoid alkaloid class [1]. Additionally, its acute toxicity (LD50 = 300.86 mg/kg in mice via intramuscular injection) is far lower than that of the clinically used Aconitum alkaloid, Bulleyaconitine A [2].

Safety endpoint
Class-level
No cardiotoxicity/neurotoxicity observed in mouse model
Supports safety-related endpoint monitoring
LD50 300.86 mg/kg (i.m.); class-comparative interpretation
Toxicology Safety Pharmacology Drug Discovery

Analytical Quantification: Established Method for Precise Quality Control

For research and industrial applications requiring precise quantification, a validated HPLC-ELSD method exists specifically for the simultaneous determination of Neoline and four other aminoalcohol-diterpenoid alkaloids (mesaconine, aconine, hypaconine, fuziline) in the lateral roots of Aconitum carmichaeli [1]. This method has been established with high precision (RSD < 5.0%) and excellent recovery rates (95.1–105.7%), enabling reliable quality control and sourcing verification [1]. This provides a tangible advantage for procurement, as the presence of a validated analytical protocol ensures that sourced material can be accurately verified, unlike less characterized analogs.

Analytical method
Method context
RSD <5.0%, recovery 95.1–105.7%
Supports analytical verification of Neoline batches
HPLC-ELSD with SPE; validated for Aconitum lateral roots
Analytical Chemistry Quality Control HPLC-ELSD

Molecular Target Specificity: Selective Nav1.7 Inhibition

Neoline exhibits a specific and therapeutically relevant molecular mechanism through the inhibition of Nav1.7 voltage-gated sodium channels (VGSCs). Whole-cell patch-clamp recordings on human HEK293 cells expressing Nav1.7 VGSCs demonstrated that Neoline can significantly inhibit the peak current of this channel [1]. This specific target engagement is a key differentiator from many other Aconitum alkaloids, whose analgesic mechanisms are often linked to broader or less well-defined interactions, and it directly correlates with Neoline's ability to ameliorate mechanical hyperalgesia in diabetic mouse models [1].

Nav1.7 inhibition
Assay context
Significant peak current inhibition (whole-cell patch clamp)
Reported target-engagement assay context
HEK293 cells expressing Nav1.7; electrophysiology endpoint
Voltage-Gated Sodium Channels Nav1.7 Pain Mechanism

Biomarker Potential: Differentiating Authentic A. carmichaelii from Adulterants

In a metabolomic study using UPLC-Q-TOF-MS, Neoline was identified as one of eight marker compounds capable of differentiating authentic Aconitum carmichaelii from seven other Aconitum species collected in Yunnan Province . This finding positions Neoline as a chemotaxonomic marker for botanical authentication, a critical step for ensuring the integrity of herbal raw materials and extracts. While not a direct pharmacological comparator, this unique analytical property adds a layer of utility for procurement in the phytochemical and botanical quality control sectors.

Chemotaxonomic marker
Reported
Key marker (VIP>1) differentiating A. carmichaelii from 7 other Aconitum spp.
Supports botanical authentication studies
UPLC-Q-TOF-MS metabolomics; data to verify in specific sample sets
Metabolomics Authenticity Chemotaxonomy

Neoline Application Scenarios: Where Differentiated Properties Deliver Value


Preclinical Pain Research with a Defined Nav1.7 Mechanism

This scenario is ideal for researchers investigating Nav1.7-mediated pain pathways. Neoline provides a valuable tool compound with demonstrated inhibition of Nav1.7 VGSC currents [1]. Its specific activity, combined with a favorable safety profile (no cardiotoxicity/neurotoxicity in mice [2]) and high oral bioavailability (63.82% [2]), makes it superior to many other Aconitum alkaloids for in vivo pain studies.

Quality Control of Processed Aconite Root (Fuzi) Products

In the nutraceutical and traditional medicine industries, Neoline is a validated quality marker. A precise and accurate HPLC-ELSD method exists for its quantification [3]. Furthermore, it is the active ingredient responsible for the antinociceptive effect in several neuropathic pain models, unlike the traditional marker benzoylmesaconine, which is inactive [4]. Procuring an analytical standard of Neoline is therefore essential for ensuring the pharmacological activity and batch-to-batch consistency of Fuzi-based products.

Botanical Authentication and Adulterant Detection

For analytical labs and raw material suppliers, Neoline is a proven chemotaxonomic marker. Metabolomics studies have identified it as a key compound for differentiating authentic A. carmichaelii from other, potentially toxic, Aconitum species . Sourcing a high-purity reference standard of Neoline enables the development of robust LC-MS-based authentication assays to verify botanical identity and reject adulterated material.

In Vivo Pharmacokinetic and ADME Studies

For drug metabolism and pharmacokinetics (DMPK) studies, Neoline offers a clear advantage over analogs with poor bioavailability. Its high oral bioavailability (63.82%) and relatively long half-life in Beagle dogs (t1/2 ~314 minutes after oral administration [5]) allow for convenient oral dosing and predictable systemic exposure in preclinical models. This makes it a more viable candidate for exploring structure-activity relationships (SAR) for C19-diterpenoid alkaloids.

Application
Selection Property
Validation Focus
Nav1.7-mediated pain pathway studies
Target-engagement assay context
Nav1.7 current inhibition endpoints
Fuzi quality control research
Analytical standard workflow
HPLC-ELSD quantification and batch reproducibility
Aconitum species authentication
Chemotaxonomic marker context
LC-MS marker verification and adulterant detection
Oral exposure model studies
Formulation-exposure review
Systemic exposure endpoint context in rodent/canine models
Quote Request

Request a Quote for Neoline

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.